4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylate
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Description
4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylate is a useful research compound. Its molecular formula is C17H9ClF4N4O3 and its molecular weight is 428.73. The purity is usually 95%.
BenchChem offers high-quality 4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl 3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolecarboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
- The compound has been involved in the synthesis of structurally complex molecules. For instance, the synthesis of isostructural compounds like 4-(4-aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles has been reported, highlighting its role in producing samples suitable for single crystal diffraction studies (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Herbicidal Activity
- The compound has shown potential in agricultural science, particularly in herbicidal activity. A study synthesized derivatives from this compound, showing high bioactivity and effectiveness as herbicides. One derivative displayed over 90% inhibiting rate for weeds at a low dosage (Zhou, Xue, Wang, & Qu, 2010).
Intermediate in Herbicide Synthesis
- It has been used as a key intermediate in the synthesis of herbicides. A notable example is the preparation of chloro-5-(4-chloro-1-methyl-5-trifluoromethyl-1H-pyrazol-3-yl)-4-fluorobenzaldehyde, demonstrating its utility in agricultural chemistry (Zhou Yu, 2002).
Synthesis of Pyrazole Derivatives
- In pharmaceutical research, the compound has been used in synthesizing new pyrazole derivatives. These derivatives have potential antimicrobial properties, expanding its application in medicinal chemistry (Bhat, Nagaraja, Kayarmar, Peethamber, & MohammedShafeeulla, 2016).
Fluorescent Molecule Synthesis
- The compound contributes to the development of novel fluorescent molecules. These molecules, due to their binding sites and fluorescence intensity, have potential applications in various scientific fields (Wu, Chen, Li, Zou, Hu, & Yang, 2006).
Crystal Structure Determination
- It plays a role in crystallography, aiding in the determination of crystal structures of various compounds. This application is crucial for understanding molecular conformations and interactions in chemistry and materials science (Bonacorso, Lang, Lewandowski, Martins, Peppe, & Zanatta, 2003).
properties
IUPAC Name |
[4-cyano-2-methyl-5-(trifluoromethyl)pyrazol-3-yl] 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H9ClF4N4O3/c1-7-11(13(25-29-7)12-9(18)4-3-5-10(12)19)16(27)28-15-8(6-23)14(17(20,21)22)24-26(15)2/h3-5H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDCJCWZIZPJQJL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)OC3=C(C(=NN3C)C(F)(F)F)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H9ClF4N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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